Cas no 25201-40-5 (4-Hydroxy-4-methylhepta-1,6-diene)

4-Hydroxy-4-methylhepta-1,6-diene structure
25201-40-5 structure
Product Name:4-Hydroxy-4-methylhepta-1,6-diene
CAS No:25201-40-5
MF:C8H14O
MW:126.196162700653
CID:278305
PubChem ID:32837
Update Time:2025-04-19

4-Hydroxy-4-methylhepta-1,6-diene Chemical and Physical Properties

Names and Identifiers

    • 1,6-Heptadien-4-ol,4-methyl-
    • 4-Hydroxy-4-methylhepta-1,6-diene
    • 4-methylhepta-1,6-dien-4-ol
    • 1,1-diallylethanol
    • 1,6-HEPTADIEN-4-OL,4-METHYL
    • 4-Methyl-1,6-heptadien-4-ol
    • 4-methyl-1,6-heptadiene-4-ol
    • 4-methyl-hepta-1,6-dien-4-ol
    • Diallyl methyl carbinol
    • EINECS 246-731-0
    • Methyl-diallyl-carbinol
    • SCHEMBL1537973
    • 4-methylhepta-1, 6-dien-4-ol
    • NCIOpen2_000616
    • 1,6-HEPTADIEN-4-OL, 4-METHYL-
    • MFCD00026110
    • NSC-71540
    • SB85110
    • NSC71540
    • UNII-TLM3OZ6DGP
    • NS00027832
    • AKOS000276699
    • 4-HYDROXY-4-METHYL-1,6-HEPTADIENE
    • 25201-40-5
    • NSC 71540
    • BRN 1740036
    • EN300-1608380
    • DTXSID20179868
    • Diallylmethylcarbinol
    • WAXJJHZQRWWQIR-UHFFFAOYSA-
    • InChI=1/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
    • AI3-13083
    • 4-01-00-02260 (Beilstein Handbook Reference)
    • FT-0606089
    • TLM3OZ6DGP
    • MDL: MFCD00026110
    • Inchi: 1S/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
    • InChI Key: WAXJJHZQRWWQIR-UHFFFAOYSA-N
    • SMILES: OC(C)(CC=C)CC=C

Computed Properties

  • Exact Mass: 126.10400
  • Monoisotopic Mass: 126.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.8611
  • Boiling Point: 53-56°C
  • Flash Point: 68.8°C
  • Refractive Index: 1.4500
  • PSA: 20.23000
  • LogP: 1.88960

4-Hydroxy-4-methylhepta-1,6-diene Security Information

  • Safety Instruction: S26-S36
  • Risk Phrases:R10; R36/37/38
  • Safety Term:S26;S36

4-Hydroxy-4-methylhepta-1,6-diene Pricemore >>

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